An In-depth Technical Guide to the Soluble Epoxide Hydrolase Inhibitor BI-1935
An In-depth Technical Guide to the Soluble Epoxide Hydrolase Inhibitor BI-1935
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of BI-1935, a potent and selective inhibitor of soluble epoxide hydrolase (sEH). The document details its mechanism of action, physicochemical properties, and available biological data, offering valuable insights for researchers in pharmacology and drug development.
Introduction to Soluble Epoxide Hydrolase (sEH)
Soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene, is a bifunctional enzyme crucial in the metabolism of bioactive lipid signaling molecules.[1] The enzyme possesses two distinct domains: a C-terminal hydrolase domain and an N-terminal phosphatase domain.[2][3] The C-terminal domain is responsible for the hydrolysis of epoxyeicosatrienoic acids (EETs) into their less active corresponding dihydroxyeicosatrienoic acids (DHETs).[4][5] EETs, which are metabolites of arachidonic acid produced by cytochrome P450 (CYP) epoxygenases, exhibit a range of beneficial physiological effects, including anti-inflammatory, vasodilatory, and analgesic properties.[5][6][7] By degrading EETs, sEH effectively diminishes these protective effects.[7] Consequently, the inhibition of sEH has emerged as a promising therapeutic strategy for a variety of conditions, including hypertension, inflammation, and pain.[7][8][9]
BI-1935: A Potent and Selective sEH Inhibitor
BI-1935 is a small molecule inhibitor of soluble epoxide hydrolase developed by Boehringer Ingelheim.[8] It is characterized by its high potency and selectivity, making it a valuable tool for both in vitro and in vivo research into the therapeutic potential of sEH inhibition.[8]
Physicochemical Properties
A summary of the key physicochemical properties of BI-1935 is presented in the table below.
| Property | Value | Reference |
| Chemical Name | 1-(2-Ethoxyethyl)-6-oxo-N-[5-[3-pyridin-3-yl-5-(trifluoromethyl)pyrazol-1-yl]pyridin-2-yl]pyridine-3-carboxamide | [10] |
| Molecular Formula | C₂₄H₂₁F₃N₆O₃ | [10] |
| Molecular Weight | 498.47 g/mol | [10] |
| CAS Number | 940954-41-6 | [6] |
In Vitro Potency and Selectivity
BI-1935 demonstrates potent inhibition of human sEH. The available data on its in vitro activity and selectivity are summarized in the tables below.
Table 1: In Vitro Potency of BI-1935
| Target | Assay Type | Potency (IC₅₀) | Reference |
| Human sEH | Biochemical h-sEH binding assay | 7 nM | [8][11] |
Table 2: Selectivity Profile of BI-1935
| Off-Target | Assay Type | Result | Reference |
| hCYP2J2 | In-house screen | > 1 µM (> 100-fold selectivity) | [8] |
| hCYP2C9 | In-house screen | > 1 µM (> 100-fold selectivity) | [8] |
| hCYP2C19 | In-house screen | > 1 µM (> 100-fold selectivity) | [8] |
| IL-2 | In-house screen | > 1 µM (> 100-fold selectivity) | [8] |
| Thromboxane Synthase | Eurofins Safety Panel 44™ | 96% inhibition @ 10 µM (IC₅₀ = 0.132 µM) | [8] |
| 5-Lipoxygenase (5LO) | Eurofins Safety Panel 44™ | 66% inhibition @ 10 µM (IC₅₀ = 5.92 µM) | [8] |
| Dopamine Transporter (DAT) | PRESTO-TANGO GPCR screen | 82% inhibition @ 10 µM | [8] |
| Sigma 1 Receptor | PRESTO-TANGO GPCR screen | 50% inhibition @ 10 µM | [8] |
| 61 other targets in Eurofins Safety Panel 44™ | Radioligand binding/Enzymatic assays | < 20% inhibition @ 10 µM | [8] |
| 5 other targets in Eurofins Safety Panel 44™ | Radioligand binding/Enzymatic assays | < 80% inhibition @ 10 µM | [8] |
Signaling Pathway of sEH Inhibition
The therapeutic effects of sEH inhibitors like BI-1935 are primarily attributed to the increased bioavailability of EETs. The following diagram illustrates the signaling pathway affected by sEH inhibition.
Figure 1: Signaling pathway of soluble epoxide hydrolase and its inhibition by BI-1935.
In Vivo Efficacy
BI-1935 has been shown to exert a dose-dependent effect on mean arterial pressure in Dahl salt-sensitive rats, a well-established animal model of hypertension.[8] However, specific quantitative data from this study are not publicly available.
Experimental Protocols
In Vitro sEH Inhibition Assay (Representative Protocol)
This protocol is a representative method for determining the IC₅₀ of an sEH inhibitor, adapted from commercially available assay kits and published literature.[1][5][9]
Figure 2: Experimental workflow for the in vitro sEH inhibition assay.
Detailed Methodology:
-
Reagent Preparation:
-
Prepare sEH assay buffer (e.g., 100 mM sodium phosphate, pH 7.4, containing 0.1 mg/mL bovine serum albumin).
-
Reconstitute lyophilized recombinant human sEH in assay buffer to the desired concentration.
-
Prepare a stock solution of a fluorogenic sEH substrate (e.g., cyano(6-methoxynaphthalen-2-yl)methyl((3-phenyloxiran-2-yl)methyl)carbonate; CMNPC) in a suitable solvent like DMSO.
-
Prepare a stock solution of BI-1935 in DMSO and create a serial dilution series.
-
Prepare a known sEH inhibitor (e.g., 12-(3-adamantan-1-yl-ureido)-dodecanoic acid; AUDA) as a positive control.
-
-
Assay Procedure:
-
In a 96-well microplate, add the assay buffer to all wells.
-
Add the serially diluted BI-1935, solvent control (DMSO), and positive control to their respective wells.
-
Add the reconstituted human sEH to all wells except the no-enzyme control wells.
-
Pre-incubate the plate at 30°C for 5 minutes.
-
Initiate the reaction by adding the fluorogenic substrate to all wells.
-
Immediately begin measuring the fluorescence intensity kinetically using a microplate reader at appropriate excitation and emission wavelengths (e.g., 330 nm excitation and 465 nm emission for CMNPC) at regular intervals for 30 minutes.
-
-
Data Analysis:
-
Determine the rate of reaction (increase in fluorescence over time) for each well.
-
Calculate the percentage of inhibition for each concentration of BI-1935 relative to the solvent control.
-
Plot the percentage of inhibition against the logarithm of the BI-1935 concentration and fit the data to a suitable dose-response curve to determine the IC₅₀ value.
-
In Vivo Blood Pressure Measurement in Dahl Salt-Sensitive Rats (Representative Protocol)
This protocol describes a representative method for evaluating the effect of an sEH inhibitor on blood pressure in Dahl salt-sensitive rats, based on published studies.[2][3][12]
Figure 3: Experimental workflow for in vivo blood pressure measurement.
Detailed Methodology:
-
Animal Model:
-
Use male Dahl salt-sensitive rats, a strain genetically predisposed to developing hypertension in response to high salt intake.
-
Acclimatize the animals to the housing conditions for at least one week before the experiment.
-
-
Hypertension Induction:
-
Induce hypertension by switching the rats from a normal-salt diet to a high-salt diet (e.g., 4-8% NaCl).
-
-
Treatment Groups:
-
Randomly assign the rats to different treatment groups: a vehicle control group and multiple groups receiving different doses of BI-1935.
-
-
Drug Administration:
-
Administer BI-1935 or the vehicle daily via a suitable route, such as oral gavage. The formulation of BI-1935 should be optimized for oral bioavailability.
-
-
Blood Pressure Measurement:
-
Measure the mean arterial pressure at regular intervals throughout the study. This can be done non-invasively using the tail-cuff method or continuously using radiotelemetry implants for more accurate and detailed data.
-
-
Data Analysis:
-
Compare the mean arterial pressure of the BI-1935-treated groups with the vehicle control group at each time point.
-
Analyze the data to determine if there is a statistically significant, dose-dependent reduction in blood pressure.
-
Pharmacokinetics
Detailed pharmacokinetic data for BI-1935, including absorption, distribution, metabolism, and excretion (ADME) properties, are not currently available in the public domain.
Conclusion
BI-1935 is a potent and selective inhibitor of soluble epoxide hydrolase, representing a valuable chemical probe for investigating the physiological and pathophysiological roles of the sEH pathway. Its demonstrated in vitro potency and in vivo antihypertensive effects in a preclinical model underscore the therapeutic potential of sEH inhibition. Further studies to elucidate its pharmacokinetic profile and to provide detailed quantitative in vivo efficacy data will be crucial for its continued development and application in translational research.
References
- 1. ahajournals.org [ahajournals.org]
- 2. Revealing the Pathogenesis of Salt-Sensitive Hypertension in Dahl Salt-Sensitive Rats through Integrated Multi-Omics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Dahl Salt Sensitive Rats are Protected Against Vascular Defects Related to Diet-Induced Obesity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Cross-species absorption, metabolism, distribution and pharmacokinetics of BI 201335, a potent HCV genotype 1 NS3/4A protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Blood Pressure in Salt-Sensitive Dahl Rats v1.0.0 [physionet.org]
- 6. ahajournals.org [ahajournals.org]
- 7. Proof of Pharmacology, Safety, and Pharmacokinetics of the Novel TRPA1 Antagonist BI 1839100: A Randomized, Placebo‐Controlled, Parallel Group, First‐In‐Human Study in Healthy Male Participants - PMC [pmc.ncbi.nlm.nih.gov]
- 8. The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
- 9. backend.production.deepblue-documents.lib.umich.edu [backend.production.deepblue-documents.lib.umich.edu]
- 10. ahajournals.org [ahajournals.org]
- 11. Pattern Recognition in Pharmacokinetic Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 12. mdpi.com [mdpi.com]
